
An In-depth Technical Guide to the Safe
Handling of Pivalic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pivalic acid

Cat. No.: B121385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pivalic acid, also known as 2,2-dimethylpropanoic acid or trimethylacetic acid, is a valuable

carboxylic acid utilized in various chemical syntheses and industrial applications.[1] Its unique

sterically hindered structure makes it a useful building block in pharmaceuticals,

agrochemicals, and polymers.[1] However, its hazardous properties necessitate a thorough

understanding of its safety and handling precautions to ensure the well-being of laboratory

personnel and the protection of the environment. This guide provides a comprehensive

overview of the safety protocols, hazard information, and emergency procedures for pivalic
acid.

Physicochemical and Toxicological Data
A clear understanding of the physical, chemical, and toxicological properties of a substance is

foundational to its safe handling. The following tables summarize key quantitative data for

pivalic acid.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C5H10O2

Molecular Weight 102.13 g/mol

Appearance Colorless crystalline solid[2][3]

Odor Pungent[4][5]

Melting Point 32 - 35 °C (90 - 95 °F)

Boiling Point 163 - 164 °C (325 - 327 °F)

Flash Point 63 - 64 °C (145.4 - 147.2 °F) (closed cup)[3][4]

Density 0.889 - 0.905 g/cm³ at 20-25 °C[5]

Vapor Pressure 9.75 mmHg at 60 °C[4]

Vapor Density 3.6 (vs air)[3][6]

Solubility in Water 27.9 g/L at 20 °C[3]

log Pow (n-octanol/water) < 1 at 20 °C

Table 2: Toxicological Data

Metric Value Species Route

LD50 (Lethal Dose,

50%)

900 - 2000 mg/kg[3][5]

[7]
Rat Oral

LD50 (Lethal Dose,

50%)
1900 mg/kg[5][7] Rat Dermal

NOAEL (No Observed

Adverse Effect Level)
30 mg/kg Rat Oral (Repeated dose)

Hazard Identification and Classification
Pivalic acid is classified as a hazardous substance and requires careful handling.[7] The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
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standardized framework for communicating its hazards.

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[5]

Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.[5][8]

Skin Corrosion/Irritation (Category 1B/2), H314/H315: Causes severe skin burns and eye

damage or causes skin irritation.[5][8]

Serious Eye Damage/Eye Irritation (Category 1/2A), H318/H319: Causes serious eye

damage or causes serious eye irritation.[3][5]

Signal Word: Danger or Warning[3]

Hazard Statements:

H302: Harmful if swallowed.[5]

H312: Harmful in contact with skin.[5][8]

H314: Causes severe skin burns and eye damage.[8]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

The following diagram illustrates the logical flow from hazard identification to the

implementation of control measures.
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Hazard Identification Risk Assessment

Control Measures

Pivalic Acid Hazards:
- Corrosive to skin and eyes

- Harmful if swallowed or in contact with skin
- Combustible solid

Evaluate risks based on:
- Quantity of substance
- Duration of exposure

- Type of procedure

Leads to

Engineering Controls:
- Fume hood

- Local exhaust ventilation
Informs

Personal Protective Equipment (PPE):
- Chemical goggles/face shield

- Impervious gloves (e.g., PVC, nitrile)
- Lab coat/chemical resistant suit

- Closed-toe shoes

Informs

Administrative Controls:
- Standard Operating Procedures (SOPs)

- Safety training
- Restricted access

Informs

Click to download full resolution via product page

Caption: Hazard Identification and Mitigation Flowchart for Pivalic Acid.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize the risks

associated with pivalic acid.

3.1. General Handling Workflow

The following diagram outlines a general workflow for the safe handling of pivalic acid in a

laboratory setting.
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Start: Planning Experiment

Review Safety Data Sheet (SDS)

Prepare Work Area:
- Ensure fume hood is operational

- Remove ignition sources
- Have spill kit ready

Don Appropriate PPE

Weigh and Transfer Pivalic Acid
(in a fume hood)

Conduct Experiment

Decontaminate Glassware and Work Surfaces

Dispose of Waste Properly

Doff and Dispose/Clean PPE

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: General Workflow for Safe Handling of Pivalic Acid.
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3.2. Personal Protective Equipment (PPE)

The following PPE is recommended when handling pivalic acid:

Eye Protection: Chemical safety goggles and a face shield are necessary to protect against

splashes and dust.[7]

Skin Protection: Chemical-resistant gloves (e.g., PVC, nitrile rubber) should be worn.[7] A lab

coat or a chemical-resistant suit is also required to prevent skin contact.[8] Safety footwear

or gumboots should be used when handling larger quantities.[7]

Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.

[7][9]

3.3. Storage Requirements

Proper storage of pivalic acid is essential to maintain its stability and prevent hazardous

situations.

Store in a cool, dry, and well-ventilated area.[7]

Keep containers tightly closed.[7]

Store away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.[3]

Protect containers from physical damage.[7]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

4.1. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, also

under the eyelids.[3][4] Remove contact lenses if present and easy to do.[9] Seek immediate

medical attention.[3][9]
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Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected area with

soap and plenty of water for at least 15 minutes.[4] Seek immediate medical attention.[9]

Inhalation: Move the person to fresh air.[4] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[10] Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water.[8] Seek immediate medical

attention.[9]

4.2. Firefighting Measures

Pivalic acid is a combustible solid.[7]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Specific Hazards: Heating may cause containers to rupture violently.[7] Combustion can

produce carbon monoxide and carbon dioxide.[7]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[4]

4.3. Accidental Release Measures

The response to a spill will depend on its size.

Minor Spill Major Spill

Pivalic Acid Spill

1. Evacuate immediate area.
2. Wear appropriate PPE.

3. Cover with absorbent material (e.g., vermiculite, sand).
4. Collect into a labeled container for disposal.

5. Clean the area with soap and water.

Small scale

1. Evacuate the entire area and move upwind.
2. Alert emergency responders.
3. Restrict access to the area.

4. Contain the spill if possible without risk.
5. Await emergency personnel for cleanup.

Large scale
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Click to download full resolution via product page

Caption: Pivalic Acid Spill Response Protocol.

For a minor spill, ensure proper ventilation and wear appropriate PPE.[7] Remove all ignition

sources.[7] Use an absorbent material like sand or vermiculite to contain the spill, then collect it

into a labeled container for disposal.[7] For a major spill, evacuate the area and contact

emergency services.[7]

Disposal Considerations
Dispose of pivalic acid and its containers in accordance with local, regional, and national

regulations.[4] Do not allow the product to enter drains or waterways.[5]

Experimental Protocols
Detailed experimental protocols for safety testing of pivalic acid are highly specific to the

nature of the test (e.g., in vitro skin corrosion test, acute oral toxicity study) and are typically

performed by certified laboratories following standardized guidelines such as those from the

OECD (Organisation for Economic Co-operation and Development). It is recommended to

consult these specific guidelines (e.g., OECD Guideline 431 for in vitro skin corrosion) for

detailed methodologies. The safe handling procedures outlined in this guide are fundamental

prerequisites for conducting any such experimental work.

By adhering to the guidelines presented in this technical guide, researchers, scientists, and

drug development professionals can safely handle pivalic acid, minimizing the risk of

exposure and ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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